Cas no 444192-90-9 ((2-benzyloctahydrocyclopenta[c]pyrrol-3a-yl)Methanol)

• Product Name: (2-benzyloctahydrocyclopenta[c]pyrrol-3a-yl)Methanol
• CAS No: 444192-90-9
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 3028224
• PubChem ID: 58945125
• Update Time: 2025-07-23

(2-benzyloctahydrocyclopenta[c]pyrrol-3a-yl)Methanol Chemical and Physical Properties

Names and Identifiers

• (2-benzyloctahydrocyclopenta[c]pyrrol-3a-yl)Methanol
• (2-benzylhexahydrocyclopenta[c]pyrrol-3a(1H)-yl)methanol
• Cyclopenta[c]pyrrole-3a(1H)-methanol, hexahydro-2-(phenylmethyl)-, (3aS,6aS)-
• WLZ2938
• {2-benzyl-octahydrocyclopenta[c]pyrrol-3a-yl}methanol
• 1823299-24-6
• AKOS040694073
• (2-benzyl-hexahydro-cyclopenta[c]pyrrol-3a-yl)-methanol
• rac-[(3aR,6aR)-2-benzyl-octahydrocyclopenta[c]pyrrol-3a-yl]methanol, cis
• 444192-90-9
• (2-benzyl-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrol-3a-yl)methanol
• SCHEMBL5465323
• starbld0003544
• EN300-317626
• HUMHLGKGPBRHRM-UHFFFAOYSA-N
• 2-BENZYL-(HEXAHYDROCYCLOPENTA[C]PYRROL-3A(1H)-YL)METHANOL
• AT30097

• Inchi： 1S/C15H21NO/c17-12-15-8-4-7-14(15)10-16(11-15)9-13-5-2-1-3-6-13/h1-3,5-6,14,17H,4,7-12H2
• InChI Key： HUMHLGKGPBRHRM-UHFFFAOYSA-N
• SMILES： OCC12CN(CC3C=CC=CC=3)CC1CCC2

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-benzyloctahydrocyclopenta[c]pyrrol-3a-yl)Methanol

Introduction to (2-benzyloctahydrocyclopenta[c]pyrrol-3a-yl)Methanol and Its Significance in Modern Chemical Research

(2-benzyloctahydrocyclopenta[c]pyrrol-3a-yl)Methanol, with the CAS number 444192-90-9, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This intricate molecule, characterized by its complex cyclic structure and functional groups, has garnered attention due to its potential applications in drug discovery and molecular chemistry. The compound's unique architecture, featuring a benzyloctyl side chain attached to a cyclopentapyrrole core, makes it a promising candidate for further investigation in various biochemical pathways.

The significance of (2-benzyloctahydrocyclopenta[c]pyrrol-3a-yl)Methanol lies in its structural versatility, which allows for diverse modifications and functionalizations. This flexibility is particularly valuable in the development of novel therapeutic agents, where precise molecular design can significantly impact biological activity. Recent studies have highlighted the compound's potential in modulating enzyme inhibition and receptor binding, making it a subject of intense scrutiny among researchers.

In the realm of medicinal chemistry, the synthesis and characterization of (2-benzyloctahydrocyclopenta[c]pyrrol-3a-yl)Methanol have been facilitated by advancements in synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have enabled the efficient construction of its complex framework. These methodologies not only enhance yield but also provide access to a wide range of structural analogs, which can be screened for enhanced pharmacological properties.

The compound's cyclopentapyrrole core is particularly noteworthy, as it is a motif frequently encountered in natural products and bioactive molecules. This structural feature has been associated with various biological activities, including anti-inflammatory and anticancer effects. For instance, derivatives of cyclopentapyrroles have shown promise in inhibiting specific kinases and enzymes involved in tumor progression. The methanol substituent at the 3a-position further contributes to the molecule's solubility and bioavailability, making it an attractive scaffold for drug development.

Recent research has also explored the role of (2-benzyloctahydrocyclopenta[c]pyrrol-3a-yl)Methanol in modulating neurological pathways. Studies indicate that its structural features may interact with neurotransmitter receptors, potentially leading to applications in treating neurological disorders. The benzyloctyl side chain, in particular, has been identified as a key region for receptor binding affinity, suggesting that further optimization could yield compounds with enhanced therapeutic efficacy.

The synthesis of (2-benzyloctahydrocyclopenta[c]pyrrol-3a-yl)Methanol involves multiple steps, each requiring careful optimization to ensure high purity and yield. The use of protective groups and controlled reaction conditions is essential to prevent unwanted side reactions. Advanced spectroscopic techniques such as NMR and mass spectrometry play a crucial role in confirming the compound's structure and purity.

In conclusion, (2-benzyloctahydrocyclopenta[c]pyrrol-3a-yl)Methanol represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in chemical biology is likely to grow even further.